Cas no 42400-90-8 (12-Methoxyabieta-8(14),9(11),12-trien-18-oic acid)

• Product Name: 12-Methoxyabieta-8(14),9(11),12-trien-18-oic acid
• CAS No: 42400-90-8
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• CID: 928084
• PubChem ID: 286961
• Update Time: 2025-04-19

12-Methoxyabieta-8(14),9(11),12-trien-18-oic acid Chemical and Physical Properties

Names and Identifiers

• Dodecanedioic acid monomethyl ester; monomethyl-dodecanedioate; 11MeOCO undec acid; 12-methoxy-13-(1(3R,16S)-16-methoxycarbonyl-17-nor-vobasan-3-yl)-ibogamine-18-carboxylic acid methyl ester; Dodecandisaeure-monomethylester; AC1L5MX5; methyl ester of 1,12-dodecanedioic acid,dimethyl ester; AGN-PC-00BUD0; Jsp006794; 12-Methoxy-abietatrien-(8.11.13)-saeure-(18); epi-Voacamin; 12-methoxy-abietatrien-(8.11.13)-oic acid-(18); 12-Methoxy-13-i
• NSC146207
• 42400-90-8
• 12-methoxyabieta-8(14),9(11),12-trien-18-oic acid
• DTXSID60962458
• NSC-146207
• 12-Methoxyabieta-8(14),9(11),12-trien-18-oic acid

• Inchi： 1S/C21H30O3/c1-13(2)15-11-14-7-8-18-20(3,16(14)12-17(15)24-5)9-6-10-21(18,4)19(22)23/h11-13,18H,6-10H2,1-5H3,(H,22,23)
• InChI Key： MFQBYPXOWSXYKC-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCCC2(C)C3C=C(C(C(C)C)=CC=3CCC21)OC)=O

Computed Properties

• Exact Mass: 330.21900
• Monoisotopic Mass: 330.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.073
• Boiling Point: 468.3°C at 760 mmHg
• Flash Point: 159.1°C
• Refractive Index: 1.534
• PSA: 46.53000
• LogP: 4.91350